Cas no 1697923-03-7 (4-Pyrimidinecarboxylic acid, 5-methyl-2-(tetrahydro-3-furanyl)-)

• Product Name: 4-Pyrimidinecarboxylic acid, 5-methyl-2-(tetrahydro-3-furanyl)-
• CAS No: 1697923-03-7
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• CID: 5274689
• Update Time: 2025-10-18

4-Pyrimidinecarboxylic acid, 5-methyl-2-(tetrahydro-3-furanyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylic acid, 5-methyl-2-(tetrahydro-3-furanyl)-

• Inchi： 1S/C10H12N2O3/c1-6-4-11-9(7-2-3-15-5-7)12-8(6)10(13)14/h4,7H,2-3,5H2,1H3,(H,13,14)
• InChI Key： MYFRYPLWAOTASB-UHFFFAOYSA-N
• SMILES： C1(C2CCOC2)=NC=C(C)C(C(O)=O)=N1

Additional information on 4-Pyrimidinecarboxylic acid, 5-methyl-2-(tetrahydro-3-furanyl)-

4-Pyrimidinecarboxylic Acid, 5-Methyl-2-(Tetrahydro-3-Furanyl): A Comprehensive Overview

The compound with CAS No. 1697923-03-7, commonly referred to as 4-pyrimidinecarboxylic acid, 5-methyl-2-(tetrahydro-3-furanyl), is a structurally unique organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the broader class of pyrimidine derivatives, which are well-known for their diverse biological activities and applications in drug discovery. The pyrimidine ring serves as a central scaffold, while the 5-methyl and tetrahydrofuran substituents contribute to its distinctive chemical properties and potential therapeutic effects.

Recent studies have highlighted the importance of pyrimidine derivatives in targeting various disease pathways, including cancer, inflammation, and neurodegenerative disorders. The 5-methyl group attached to the pyrimidine ring enhances the compound's stability and bioavailability, making it a promising candidate for drug development. Additionally, the tetrahydrofuran moiety introduces a cyclic ether structure that can interact with biological targets through hydrogen bonding and hydrophobic interactions, further enhancing its pharmacological profile.

One of the most exciting developments involving this compound is its potential role in antiviral therapy. Researchers have demonstrated that 4-pyrimidinecarboxylic acid, 5-methyl-2-(tetrahydro-3-furanyl) exhibits potent inhibitory activity against viral replication by targeting essential viral enzymes. This finding aligns with the growing interest in pyrimidine-based antiviral agents, which have shown remarkable success in combating infections such as HIV and hepatitis C.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The introduction of the tetrahydrofuran ring is particularly crucial, as it significantly influences the compound's solubility and permeability properties. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling have been employed to optimize the production process, ensuring high yields and purity.

The pharmacokinetic properties of this compound have also been extensively studied. Preclinical data indicate that it exhibits favorable absorption profiles in various animal models, suggesting its potential for oral administration. Furthermore, its low toxicity profile makes it an attractive option for long-term therapeutic use.

Looking ahead, ongoing research is focused on exploring the mechanistic insights behind its biological activities. For instance, computational modeling studies are being conducted to elucidate how this compound interacts with key protein targets at the molecular level. These efforts are expected to provide valuable insights into its mode of action and guide further optimization for specific therapeutic applications.

In conclusion, 4-pyrimidinecarboxylic acid, 5-methyl-2-(tetrahydro-3-furanyl) represents a compelling example of how structural modifications can enhance the pharmacological properties of organic compounds. With its versatile chemical structure and promising biological activities, this compound holds significant potential in advancing drug discovery and development across multiple therapeutic areas.